Cas no 2167695-71-6 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxypropanehydrazide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxypropanehydrazide
• CAS No: 2167695-71-6
• MF: C₈H₁₆N₂O₄S
• MW: 236.288640975952
• CID: 6326390
• PubChem ID: 165506204
• Update Time: 2025-05-20

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxypropanehydrazide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxypropanehydrazide
• EN300-1275840
• 2167695-71-6

• Inchi： 1S/C8H16N2O4S/c1-14-4-2-8(11)10(9)7-3-5-15(12,13)6-7/h7H,2-6,9H2,1H3
• InChI Key： BKSOXVBJFAJGFB-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(C(CCOC)=O)N)(=O)=O

Computed Properties

• Exact Mass: 236.08307817g/mol
• Monoisotopic Mass: 236.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 98.1Ų

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxypropanehydrazide

N-(1,1-Dioxo-1λ⁶-Thiolan-3-Yl)-3-Methoxypropanehydrazide: A Comprehensive Overview

The compound N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-methoxypropanehydrazide, identified by the CAS number 2167695-71-6, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a thiolane ring, a hydrazide group, and a methoxy substituent. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of thiolane derivatives in medicinal chemistry. The thiolane ring, also known as a tetrahydrothiophene ring, is a five-membered saturated heterocycle containing sulfur. In this compound, the thiolane ring is in the 1,1-dioxo form, which introduces additional oxygen atoms and enhances the molecule's stability and reactivity. The presence of the hydrazide group (-NHNH₂) further adds to the compound's versatility, as hydrazides are known for their ability to form complexes with metal ions and participate in various condensation reactions.

The methoxy group (-OCH₃) attached to the propanehydrazide moiety plays a crucial role in modulating the compound's physical and chemical properties. Methoxy substitution is often associated with increased lipophilicity and improved bioavailability, making this compound an attractive candidate for drug design. Recent research has explored the use of such compounds in the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-methoxypropanehydrazide can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The starting materials typically include thiolane derivatives and appropriate aldehydes or ketones. The reaction conditions are optimized to ensure high yield and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed for characterization.

The biological activity of this compound has been a focal point of recent investigations. In vitro studies have demonstrated its potential as an anti-inflammatory agent, with significant activity against pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary results from in vivo experiments suggest that it may possess anti-cancer properties by inhibiting tumor growth and inducing apoptosis in cancer cells.

Another area of interest is the application of this compound in material science. Its unique structure makes it a promising candidate for use in polymer synthesis and as a building block for advanced materials with tailored properties. Researchers are exploring its potential as a cross-linking agent or as part of self-healing materials due to its ability to form reversible bonds under certain conditions.

In conclusion, N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-methoxypropanehydrazide represents a valuable addition to the arsenal of compounds available for chemical research and development. With its versatile structure and promising biological activity, this compound holds great potential for advancing both medicinal chemistry and materials science. Continued research into its properties and applications will undoubtedly unlock new possibilities for its utilization in various fields.